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Compound of Interest

Compound Name: NSC61610

Cat. No.: B1680230 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides guidance on the proper disposal of NSC61610, a lanthionine

synthetase C-like 2 (LANCL2) ligand investigated for its anti-inflammatory properties. The

information presented is intended for researchers, scientists, and drug development

professionals.

Hazard Assessment
As of the date of this document, a specific Safety Data Sheet (SDS) for NSC61610 (CAS#

500538-94-3) is not publicly available. However, information from supplier MedKoo Biosciences

indicates that the product is shipped under ambient temperature as a non-hazardous

chemical[1]. Despite this classification, it is crucial to handle NSC61610 with care and adhere

to standard laboratory safety protocols. The chemical, physical, and toxicological properties of

this compound have not been thoroughly investigated[2].

Key Chemical Data:
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Property Value

Chemical Name
N1,N4-bis(3-(1H-benzo[d]imidazol-2-

yl)phenyl)terephthalamide

CAS Number 500538-94-3

Molecular Formula C34H24N6O2

Molecular Weight 548.61 g/mol

Personal Protective Equipment (PPE)
When handling NSC61610, appropriate personal protective equipment should be worn to

minimize exposure. This includes, but is not limited to:

Eye Protection: Use appropriate safety glasses[2].

Hand Protection: Wear suitable chemical-resistant gloves that have been inspected before

use[2].

Body Protection: A laboratory coat should be worn.

Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

use a properly fitted respirator.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood[2].

Disposal Procedures
Given that NSC61610 is considered a non-hazardous chemical, the following general disposal

procedures should be followed. However, it is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific disposal guidelines.

Step-by-Step Disposal Guidance:

Consult Local Regulations: Before proceeding with any disposal method, confirm the

classification of NSC61610 with your institution's EHS office and review local and state

regulations for chemical waste disposal.
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Small Quantities (Solid):

For small quantities of solid NSC61610, carefully sweep the material into a designated

chemical waste container. Avoid generating dust.

The container should be clearly labeled with the chemical name ("NSC61610") and any

other identifiers required by your institution.

Solutions:

Do not pour solutions containing NSC61610 down the drain[2].

Collect all liquid waste containing this compound in a sealable, properly labeled waste

container. The label should include the chemical name and approximate concentration.

Contaminated Materials:

Any materials that have come into contact with NSC61610, such as pipette tips, gloves,

and paper towels, should be considered chemical waste.

Place these materials in a designated solid waste container that is separate from regular

trash.

Waste Pickup:

Store the sealed and labeled waste containers in a designated and secure area until they

are collected by your institution's hazardous waste management service.

Spill and Emergency Procedures
In the event of a spill, the following actions should be taken:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel if

necessary[2].

Containment: Cover the spill with a suitable absorbent material[2].
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Cleanup: Carefully sweep or collect the absorbent material and place it in a sealed container

for disposal as chemical waste[2].

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

First Aid:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water for at least 15 minutes[2].

Eye Contact: Flush the eyes with plenty of water for at least 15 minutes[2].

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention[2].

In all cases of exposure, consult a physician and have the safety information available[2].

Experimental Workflow and Disposal Decision
Process
The following diagram illustrates the general workflow for handling and disposing of NSC61610
in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of NSC61610.

Disclaimer: The information provided is based on general laboratory safety principles and

available data for NSC61610, which is classified as non-hazardous for shipping. A specific

Safety Data Sheet (SDS) was not available. It is the user's responsibility to conduct a thorough

risk assessment and to consult with their institution's Environmental Health and Safety (EHS)

department to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for NSC61610].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680230#nsc61610-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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